6-methoxy-N-(4-(2-morpholino-2-oxoethyl)phenyl)-1H-indole-2-carboxamide
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Description
6-methoxy-N-(4-(2-morpholino-2-oxoethyl)phenyl)-1H-indole-2-carboxamide, also known as MMPI or Marimastat, is a synthetic compound that belongs to the class of matrix metalloproteinase inhibitors. It is a potent inhibitor of various matrix metalloproteinases (MMPs) and has been extensively studied for its potential therapeutic applications in cancer and other diseases.
Scientific Research Applications
Analytical Methods for Antioxidant Activity
Analytical methods for determining antioxidant activity are critical in assessing the potential health benefits of compounds, including indole derivatives like "6-methoxy-N-(4-(2-morpholino-2-oxoethyl)phenyl)-1H-indole-2-carboxamide" (I. Munteanu & C. Apetrei, 2021). These methods, including ORAC, HORAC, TRAP, TOSC, CUPRAC, FRAP, and DPPH assays, are essential for evaluating the antioxidant capacity of complex samples, potentially encompassing the molecule .
Chiral Oxazinoindoles Synthesis and Properties
Chiral 1,4-Oxazino[4,3-a]indoles, featuring structures that may be reminiscent of the morpholino and indole components of the query molecule, are noted for their antidepressant, anti-inflammatory, and antitumor activities. The synthesis and properties of these molecules have been reviewed, highlighting the importance of their bioactive properties and the potential for "this compound" in similar applications (A. Dupeux & V. Michelet, 2022).
Phosphorus-containing Polymers in Biomedicine
Phosphorus-containing polymers, including those derived from phosphorylated carboxylic acids, are explored for their biocompatibility, hemocompatibility, and protein adsorption resistance, relevant to dental, regenerative medicine, and drug delivery applications. This underscores the potential biomedical implications of compounds with phosphoryl groups or related functionalities (S. Monge et al., 2011).
Indolylarylsulfones as HIV Inhibitors
Indolylarylsulfones, which share the indole core structure with the queried molecule, have been identified as potent inhibitors of the HIV-1 virus. The review on these compounds sheds light on their structure-activity relationships, emphasizing the therapeutic potential of indole-based molecules in treating AIDS and related infections (Valeria Famiglini & R. Silvestri, 2018).
Morpholine and Pyrans Derivatives
Morpholine derivatives, closely related to the morpholino part of "this compound," possess a broad spectrum of pharmacological activities. The review of morpholine and pyrans derivatives highlights their importance in designing novel therapeutic agents (M. Asif & M. Imran, 2019).
properties
IUPAC Name |
6-methoxy-N-[4-(2-morpholin-4-yl-2-oxoethyl)phenyl]-1H-indole-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N3O4/c1-28-18-7-4-16-13-20(24-19(16)14-18)22(27)23-17-5-2-15(3-6-17)12-21(26)25-8-10-29-11-9-25/h2-7,13-14,24H,8-12H2,1H3,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUFPIRJYSHJCNQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C=C(N2)C(=O)NC3=CC=C(C=C3)CC(=O)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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